Cas no 2229528-34-9 (2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol)

• Product Name: 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol
• CAS No: 2229528-34-9
• MF: C₇H₁₀F₂N₂OS
• MW: 208.228907108307
• CID: 5960333
• PubChem ID: 165634050
• Update Time: 2025-06-11

2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol
• EN300-1974938
• 2229528-34-9
• 2-[2-(dimethylamino)-1,3-thiazol-5-yl]-2,2-difluoroethan-1-ol

• Inchi： 1S/C7H10F2N2OS/c1-11(2)6-10-3-5(13-6)7(8,9)4-12/h3,12H,4H2,1-2H3
• InChI Key： NTUSPKXQSOOHCR-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CO)(F)F)N(C)C

Computed Properties

• Exact Mass: 208.04819044g/mol
• Monoisotopic Mass: 208.04819044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol

Comprehensive Overview of 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol (CAS No. 2229528-34-9)

The compound 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol (CAS No. 2229528-34-9) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This thiazole-derivative is characterized by the presence of a dimethylamino group and difluoro substitution, which contribute to its distinct chemical behavior and reactivity. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceuticals, agrochemicals, and material science.

One of the key features of 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol is its heterocyclic core, which is a common motif in bioactive molecules. The thiazole ring, in particular, is known for its role in medicinal chemistry, often contributing to the biological activity of drugs. The addition of the difluoro group enhances the compound's stability and lipophilicity, making it a promising candidate for drug development. Recent studies have explored its potential as a building block for small-molecule inhibitors and enzyme modulators, aligning with the growing demand for targeted therapies in healthcare.

In the context of current trends, the search for novel fluorinated compounds has surged, driven by their applications in drug discovery and material science. Fluorination is a popular strategy to improve the pharmacokinetic properties of molecules, and 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol exemplifies this approach. Its difluoro moiety not only enhances metabolic stability but also influences binding affinity, a topic frequently searched by chemists and pharmacologists. This compound's versatility makes it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

Another area where 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol shows promise is in the development of agrochemicals. The thiazole ring is a common scaffold in pesticides and herbicides, and the incorporation of fluorine atoms can improve efficacy and environmental compatibility. With the increasing focus on sustainable agriculture, researchers are investigating this compound's potential as a green chemistry solution. Its selective reactivity and low toxicity profile make it an attractive candidate for next-generation crop protection agents.

The synthesis of 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production. These methods align with the industry's shift toward process intensification and sustainable manufacturing, topics frequently queried in academic and industrial forums.

From a commercial perspective, the demand for custom synthesis and contract research services for compounds like 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol is on the rise. Companies specializing in fine chemicals and intermediates are investing in scalable production methods to meet the needs of pharmaceutical and agrochemical clients. The compound's CAS No. 2229528-34-9 serves as a unique identifier, facilitating procurement and regulatory compliance in global markets.

In summary, 2-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol (CAS No. 2229528-34-9) represents a fascinating intersection of chemistry and innovation. Its thiazole core, fluorinated substituents, and dimethylamino functionality offer a wealth of opportunities for research and application. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery, agrochemical development, and material science.